Methyl 4-amino-5-carbamoyl-2-hydroxybenzoate

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: methyl 4-amino-5-carbamoyl-2-hydroxybenzoate
• InChI: InChI=1S/C9H10N2O4/c1-15-9(14)5-2-4(8(11)13)6(10)3-7(5)12/h2-3,12H,10H2,1H3,(H2,11,13)
• InChI Key: LAKJCWKNJRCTTB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)C(=O)N)N)O

Description

Methyl 4-amino-5-carbamoyl-2-hydroxybenzoate is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-amino-5-cyano-2-hydroxybenzoate (J. Chem. Soc. Perkin I. 1979, 677; 4 g) was added to stirred concentrated sulphuric acid (6 ml) and the mixture was heated to 80° C. for 30 minutes. The mixture was cooled to ambient temperature and poured onto crushed ice. The resultant solid was filtered off, washed well with water and dried to give methyl 4-amino-5-carbamoyl-2-hydroxybenzoate (2.8 g); NMR Spectrum: (DMSOd6) 3.83 (s, 3H), 6.1 (s, 1H), 6.75 (br m, 2H), 8.08 (s, 1H).